tert-butyl 6-(hydroxymethyl)-1,4-diazepane-1-carboxylate hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of tert-butyl compounds involves various methods. For instance, the process employs glycine and ethyl tert-butyl ester to synthesize tert-butyl glycinate under catalysis of acid, and the tert-butyl glycinate reacts with an amino protective agent to generate N-protected tert-butyl glycinate . Another approach involves the use of an electron-poor manganese catalyst that operates in the strong hydrogen bond donor solvent nonafluoro-tert-butyl alcohol (NFTBA) and catalytically activates hydrogen peroxide to generate a powerful manganese-oxo species that effectively oxidizes tert-butyl C−H bonds .Chemical Reactions Analysis
The chemical reactions involving tert-butyl compounds are diverse. For instance, the tert-butyl group can be hydroxylated using a manganese catalyst . Another study shows that tagging of proteins with tert-butyl groups provides a powerful approach to study large biomolecular assemblies of limited stability and/or solubility .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 6-(hydroxymethyl)-1,4-diazepane-1-carboxylate hydrochloride involves the reaction of tert-butyl 6-bromo-1,4-diazepane-1-carboxylate with formaldehyde in the presence of a base to form tert-butyl 6-(hydroxymethyl)-1,4-diazepane-1-carboxylate. The resulting product is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "tert-butyl 6-bromo-1,4-diazepane-1-carboxylate", "formaldehyde", "base", "hydrochloric acid" ], "Reaction": [ "Step 1: tert-butyl 6-bromo-1,4-diazepane-1-carboxylate is reacted with formaldehyde in the presence of a base to form tert-butyl 6-(hydroxymethyl)-1,4-diazepane-1-carboxylate.", "Step 2: The resulting product from step 1 is then reacted with hydrochloric acid to form tert-butyl 6-(hydroxymethyl)-1,4-diazepane-1-carboxylate hydrochloride." ] } | |
CAS No. |
2639409-97-3 |
Molecular Formula |
C11H23ClN2O3 |
Molecular Weight |
266.8 |
Purity |
95 |
Origin of Product |
United States |
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